Cas no 864859-39-2 (N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-bromobenzamide)

• Product Name: N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-bromobenzamide
• CAS No: 864859-39-2
• MF: C₂₃H₁₈BrN₃O₂S₂
• MW: 512.441921710968
• CID: 5809084
• PubChem ID: 3479017
• Update Time: 2025-07-01

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[6-acetyl-3-(2-benzothiazolyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl]-3-bromo-
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-bromobenzamide
• SCHEMBL3753731
• F1298-0947
• 864859-39-2
• AKOS024604733
• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-bromobenzamide
• AB00673789-01
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]-3-bromobenzamide
• N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-bromobenzamide

• Inchi： 1S/C23H18BrN3O2S2/c1-13(28)27-10-9-16-19(12-27)31-23(26-21(29)14-5-4-6-15(24)11-14)20(16)22-25-17-7-2-3-8-18(17)30-22/h2-8,11H,9-10,12H2,1H3,(H,26,29)
• InChI Key： OYAFFSHBQGWLGJ-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C1=NC3=CC=CC=C3S1)CCN(C(C)=O)C2)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 511.00238g/mol
• Monoisotopic Mass: 511.00238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.575±0.06 g/cm3(Predicted)
• pka: 12.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-bromobenzamide

Professional Introduction to N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-bromobenzamide (CAS No. 864859-39-2)

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-bromobenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 864859-39-2, represents a sophisticated molecular architecture that integrates multiple heterocyclic systems. The presence of functional groups such as the acetyl moiety, benzothiazole ring, thieno[2,3-c]pyridine scaffold, and brominated benzoamide segment makes this molecule a promising candidate for various biochemical applications.

The structural complexity of N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-bromobenzamide underscores its potential utility in drug discovery and medicinal chemistry. The benzothiazole component is well-documented for its pharmacological properties, including antimicrobial and anti-inflammatory activities. In particular, the benzothiazole ring is a key pharmacophore in numerous therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The integration of this moiety into the molecular framework of N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-bromobenzamide enhances its potential as a lead compound for developing novel pharmaceuticals.

Furthermore, the thieno[2,3-c]pyridine scaffold is another critical feature of this compound that contributes to its biological relevance. Thieno[2,3-c]pyridines have been extensively studied for their role in modulating various biological pathways. They exhibit significant promise in the development of compounds with antitumor and anti-inflammatory properties. The presence of the 4H-pyrido[4',5':4,5]thieno[2',3'-c]pyridine core in N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylyl]-3-bromobenzamide suggests that this compound may possess unique pharmacological activities that warrant further investigation.

The acetyl group at the N-position and the brominated benzoamide segment are additional functional elements that contribute to the compound's chemical diversity and reactivity. The acetyl moiety can serve as a protective group or participate in hydrogen bonding interactions within biological systems. Meanwhile, the brominated benzoamide moiety may enhance binding affinity to target proteins through halogen bonding or other non-covalent interactions. These features make N-N-acetyl derivative particularly interesting for medicinal chemists seeking to develop molecules with enhanced binding properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural features influence biological activity. Studies have shown that compounds incorporating heterocyclic systems like benzothiazole and thieno[2',3'-c]pyridine exhibit favorable interactions with biological targets due to their ability to mimic natural product scaffolds. N-N-acetyl derivative aligns well with this trend by combining multiple pharmacophoric elements into a single molecular entity.

In the context of drug discovery pipelines, N-N-acetyl derivative represents an excellent starting point for developing novel therapeutic agents. Its complex structure provides ample opportunities for optimization through structure-based drug design or fragment-based approaches. Researchers can leverage modern synthetic methodologies to modify specific functional groups while retaining key pharmacological properties.

The bromine atom at position 3 of the benzoamide ring adds another layer of complexity to this compound's chemical behavior. Bromine atoms are frequently employed in medicinal chemistry due to their ability to participate in diverse interactions ranging from hydrogen bonding to hydrophobic effects. Additionally, they serve as handles for further derivatization through cross-coupling reactions or other synthetic transformations.

The growing interest in multitarget-directed ligands (MTDLs) has positioned compounds like N-N-acetyl derivative as valuable tools for drug development. MTDLs are designed to interact simultaneously with multiple biological targets, thereby increasing therapeutic efficacy while minimizing side effects. The multifaceted nature of this compound's structure makes it well-suited for serving as an MTDL candidate by integrating several pharmacophoric elements capable of modulating different biological pathways.

Recent research has highlighted the importance of scaffold hopping—exploring structural diversity beyond traditional molecular frameworks—in generating novel drug candidates. By combining heterocyclic systems such as benzothiazole and thieno[2',3'-c]pyridine, along with functional groups like acetyl and brominated benzoamide, N-N-acetyl derivative exemplifies how scaffold hopping can lead to innovative chemical entities with unexplored pharmacological profiles.

The synthesis of complex molecules like N-N-acetyl derivative often requires multi-step organic transformations, employing advanced techniques such as transition-metal catalysis or flow chemistry. These methodologies not only enhance synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity—crucial factors in developing high-quality pharmaceutical intermediates.

Evaluation of potential drug candidates involves rigorous testing across various biochemical assays. These assays help determine binding affinities, selectivity profiles, metabolic stability, and other critical parameters essential for assessing drug-likeness. Given its intricate structure, N-N-acetyl derivative would be subjected to comprehensive characterization using both experimental approaches and computational modeling.

The benzothiazole component has been extensively studied for its antimicrobial properties, particularly against Gram-positive bacteria and fungi. Compounds incorporating this scaffold have shown promise as alternatives to conventional antibiotics due to their ability to disrupt essential bacterial processes without promoting resistance development.

The thieno[2',3'-c]pyridine core is another structural element with significant therapeutic potential. This heterocycle has been incorporated into numerous experimental drugs targeting neurological disorders such as epilepsy or Alzheimer's disease. Its ability to cross the blood-brain barrier makes it an attractive scaffold for central nervous system (CNS) applications.

The acetyl group at position 6 influences both solubility characteristics and potential metabolic pathways after administration. Acetylated derivatives often exhibit improved oral bioavailability while maintaining sufficient stability within physiological conditions.